Cas no 2034572-96-6 (1-(1-benzothiophene-2-carbonyl)-4-(thiophen-2-yl)piperidine)

• Product Name: 1-(1-benzothiophene-2-carbonyl)-4-(thiophen-2-yl)piperidine
• CAS No: 2034572-96-6
• MF: C₁₈H₁₇NOS₂
• MW: 327.463681936264
• CID: 5379390
• Update Time: 2025-06-08

1-(1-benzothiophene-2-carbonyl)-4-(thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-benzothiophen-2-yl-(4-thiophen-2-ylpiperidin-1-yl)methanone
• 1-(1-benzothiophene-2-carbonyl)-4-(thiophen-2-yl)piperidine

• Inchi： 1S/C18H17NOS2/c20-18(17-12-14-4-1-2-5-16(14)22-17)19-9-7-13(8-10-19)15-6-3-11-21-15/h1-6,11-13H,7-10H2
• InChI Key： JPCNSWDNFAXFOD-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2C=1)(N1CCC(C2SC=CC=2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(1-benzothiophene-2-carbonyl)-4-(thiophen-2-yl)piperidine

Professional Introduction to Compound with CAS No. 2034572-96-6 and Product Name: 1-(1-benzothiophene-2-carbonyl)-4-(thiophen-2-yl)piperidine

1-(1-benzothiophene-2-carbonyl)-4-(thiophen-2-yl)piperidine, identified by its CAS number 2034572-96-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of fused heterocyclic rings, which are known for their diverse biological activities and potential therapeutic applications. The structural motif of this compound combines a benzothiophene core with a piperidine ring, further functionalized with a thiophene group, making it a promising candidate for further investigation in drug discovery.

The benzothiophene moiety is a well-studied scaffold in medicinal chemistry, renowned for its role in various bioactive molecules. Its aromatic system contributes to the stability and lipophilicity of the compound, which are critical factors in drug design. The presence of a carbonyl group at the 2-position of the benzothiophene ring introduces electrophilic characteristics, enabling further derivatization and interaction with biological targets. This feature has been exploited in the development of molecules targeting enzymes such as kinases and proteases, which are often implicated in disease pathways.

The piperidine ring, on the other hand, is another common pharmacophore in drug development, known for its ability to enhance oral bioavailability and metabolic stability. Its structural flexibility allows for optimal binding to biological targets, making it a preferred component in many drug candidates. In this compound, the piperidine ring is substituted with a thiophene group at the 4-position, creating a binary heterocyclic system that may synergistically enhance biological activity. The thiophene moiety is also known for its biological properties, including antimicrobial and anti-inflammatory effects, which may contribute to the overall therapeutic potential of this compound.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of such complex molecular structures. The integration of quantum mechanics-based methods with machine learning algorithms has enabled researchers to predict the binding affinities and pharmacokinetic properties of novel compounds with high accuracy. This approach has been particularly useful in optimizing the design of 1-(1-benzothiophene-2-carbonyl)-4-(thiophen-2-yl)piperidine and similar molecules to improve their efficacy and reduce potential side effects.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The combination of the benzothiophene and piperidine scaffolds may interact with multiple targets simultaneously, leading to a polypharmacological effect that could be advantageous in treating complex diseases. Additionally, the presence of both sulfur and nitrogen atoms in the molecule suggests potential interactions with redox-sensitive pathways, which are increasingly recognized as key players in various pathological conditions.

The synthesis of 1-(1-benzothiophene-2-carbonyl)-4-(thiophen-2-yl)piperidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure forms of the compound, which are often required for optimal biological activity.

As research progresses, 1-(1-benzothiophene-2-carbonyl)-4-(thiophen-2-yl)piperidine is poised to become a valuable tool in medicinal chemistry research. Its unique structural features and promising biological profile make it an attractive candidate for further exploration in preclinical studies. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to fully elucidate its therapeutic potential and develop novel treatments based on this scaffold.

The integration of traditional wet chemistry approaches with cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) will accelerate the discovery process. By leveraging these tools, researchers can rapidly identify derivatives of 1-(1-benzothiophene-2-carbonyl)-4-(thiophen-2-yl)piperidine that exhibit enhanced potency or selectivity against specific disease targets. This iterative approach is crucial for translating promising leads into viable drug candidates ready for clinical evaluation.

In conclusion, 1-(1-benzothiophene-2-carbonyl)-4-(thiophen-2-yl)piperidine represents an exciting advancement in pharmaceutical chemistry. Its complex molecular architecture and diverse functional groups position it as a versatile scaffold for developing new therapeutic agents. As our understanding of its biological activities continues to grow, so too will its potential applications in treating various human diseases. The ongoing research into this compound underscores the importance of innovative chemical design in driving progress toward more effective medicines.